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Introduction
Inpyrfluxam is a broad-spectrum succinate dehydrogenase inhibitor (SDHI) fungicide,

belonging to the pyrazole-carboxamide chemical group and classified under FRAC (Fungicide

Resistance Action Committee) Group 7.[1][2] It effectively controls a range of fungal pathogens

across various crops by inhibiting mitochondrial respiration in fungi.[1][3][4] This guide provides

a comparative evaluation of Inpyrfluxam's performance in fungicide rotation programs aimed

at managing resistance, supported by experimental data and detailed methodologies.

Mode of Action: Inhibition of Succinate
Dehydrogenase
Inpyrfluxam's primary mode of action is the inhibition of the succinate dehydrogenase (SDH)

enzyme, also known as Complex II, in the mitochondrial electron transport chain of fungi.[1][2]

[3] This enzyme is a critical component of both the tricarboxylic acid (TCA) cycle and the

electron transport chain, responsible for the oxidation of succinate to fumarate. By binding to

the ubiquinone-binding (Qp) site of the SDH enzyme, Inpyrfluxam blocks the transfer of

electrons to ubiquinone, thereby halting ATP production and ultimately leading to fungal cell

death.[3]
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Caption: Simplified signaling pathway of SDHI fungicide action.

Comparative Efficacy of Inpyrfluxam
Experimental data demonstrates Inpyrfluxam's efficacy against a variety of economically

important fungal pathogens. Its performance is comparable or superior to other commercial

fungicides, including other SDHIs and fungicides with different modes of action.

In Vitro Efficacy
In vitro studies are crucial for determining the intrinsic activity of a fungicide against a

pathogen. The half-maximal effective concentration (EC50), which represents the concentration

of a fungicide that inhibits 50% of mycelial growth, is a key metric.

Table 1: In Vitro Efficacy (EC50 in µg/mL) of Inpyrfluxam and Other Fungicides against

Rhizoctonia solani

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b6594776?utm_src=pdf-body-img
https://www.benchchem.com/product/b6594776?utm_src=pdf-body
https://www.benchchem.com/product/b6594776?utm_src=pdf-body
https://www.benchchem.com/product/b6594776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6594776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fungicide
FRAC
Group

R. solani
AG-1-IA

R. solani
AG-2-2 IIIB

R. solani
AG-4 HG-I

Reference

Inpyrfluxam 7 (SDHI) 0.015 0.0095 0.0011 [5]

Azoxystrobin 11 (QoI) - 0.36 - [6]

Fluxapyroxad 7 (SDHI) - - -

No direct

comparative

EC50 data

found

Boscalid 7 (SDHI)
>100

(Resistant)
- - [7]

Note: Direct comparative EC50 values for all fungicides against the same isolates under

identical conditions are limited in the reviewed literature. The data presented is compiled from

different studies and should be interpreted with caution.

In Vivo and Field Efficacy
Field trials provide a more realistic assessment of a fungicide's performance under agricultural

conditions.

Table 2: Field Efficacy of Inpyrfluxam in Rotation Programs for Disease Control
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Crop
Disease
(Pathogen)

Inpyrfluxam
Program

Comparator
Program(s)

Efficacy
Outcome

Reference(s
)

Rice

Sheath Blight

(Rhizoctonia

solani)

Inpyrfluxam

application

Azoxystrobin,

Fluxapyroxad

Inpyrfluxam

reduced

disease

incidence to

25% from

68% in the

untreated

control,

showing no

significant

difference

from

azoxystrobin

(30%) and

fluxapyroxad

(32%).

[8]

Soybean

Aerial Blight

(Rhizoctonia

solani)

Inpyrfluxam

alone

Premix of

Fluxapyroxad

+

Pyraclostrobi

n

Inpyrfluxam

demonstrated

"excellent

efficacy,"

comparable

to the premix.

[8]

Peanut

Rhizoctonia

Limb and Pod

Rot

(Rhizoctonia

solani)

Inpyrfluxam

in rotation
Azoxystrobin

Inpyrfluxam

provided

disease

control

equivalent to

the registered

alternatives.

[9]

Apple Scab

(Venturia

inaequalis)

Inpyrfluxam

application

Penthiopyrad Inpyrfluxam

reduced scab

severity to

2% from 11%

[8]
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in the

untreated

control,

compared to

4% for

penthiopyrad.

Apple

Powdery

Mildew

(Podosphaer

a leucotricha)

Inpyrfluxam

application

Penthiopyrad,

Kresoxim-

methyl

Inpyrfluxam

reduced

powdery

mildew to 2%

from 20% in

the untreated

control,

significantly

more

effective than

penthiopyrad

and

kresoxim-

methyl (both

6%).

[8]

Soybean

Asian

Soybean

Rust

(Phakopsora

pachyrhizi)

Inpyrfluxam

(0.16 ppm)

Other major

SDHIs

Inpyrfluxam

provided

100% control

and was

superior to

other major

SDHIs in

laboratory pot

tests.

[10]

Experimental Protocols
Detailed methodologies are essential for the replication and validation of experimental findings.
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In Vitro Fungicide Sensitivity Assay (Mycelial Growth
Inhibition)
This protocol is a standard method for determining the EC50 values of fungicides against

mycelial fungi like Rhizoctonia solani.

Media Preparation: Prepare Potato Dextrose Agar (PDA) and amend with serial dilutions of

the test fungicide (e.g., Inpyrfluxam, Azoxystrobin) to achieve a range of final

concentrations. A non-amended PDA serves as the control.

Inoculation: Aseptically place a mycelial plug (typically 5 mm in diameter) from the growing

edge of an actively growing fungal culture onto the center of each fungicide-amended and

control PDA plate.

Incubation: Incubate the plates at a controlled temperature (e.g., 25-28°C) in the dark.

Data Collection: Measure the colony diameter in two perpendicular directions at specified

time intervals (e.g., 48, 72 hours) until the mycelium in the control plates reaches the edge of

the plate.

Data Analysis: Calculate the percentage of mycelial growth inhibition for each fungicide

concentration relative to the control. The EC50 value is then determined by probit analysis or

by regressing the inhibition percentage against the logarithm of the fungicide concentration.

[11][12]

Field Efficacy Trial for Soybean Foliar Diseases
This protocol outlines a typical field experiment to evaluate the efficacy of fungicides in

controlling diseases like Asian Soybean Rust.

Experimental Design: Establish a randomized complete block design with multiple

replications (typically 3-4) for each treatment.

Plot Establishment: Plant a soybean variety susceptible to the target disease in plots of a

standardized size.
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Fungicide Application: Apply fungicides at predetermined growth stages (e.g., R1 - beginning

flowering, R3 - beginning pod) using a calibrated sprayer to ensure uniform coverage.

Treatments include an untreated control, Inpyrfluxam, and comparator fungicides, applied

as part of a rotational or mixed program.

Disease Assessment: Visually assess disease severity at regular intervals after application,

using a standardized rating scale (e.g., percentage of leaf area affected).

Yield Data: At crop maturity, harvest the center rows of each plot and determine the grain

yield, adjusting for moisture content.

Statistical Analysis: Analyze the disease severity and yield data using appropriate statistical

methods (e.g., ANOVA) to determine significant differences between treatments.[13][14][15]

Resistance Management Strategies
The repeated use of fungicides with the same mode of action exerts strong selection pressure

on fungal populations, leading to the development of resistance. Inpyrfluxam, as a Group 7

fungicide, is considered to be at a medium to high risk for resistance development.[9]

Therefore, its integration into a robust resistance management program is crucial.

Fungicide Rotation
The cornerstone of resistance management is the rotation of fungicides with different FRAC

codes. A well-designed rotation program prevents the continuous selection for resistance to a

single mode of action.
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Application 1:
Fungicide A

(e.g., FRAC Group 3 - DMI)

Application 2:
Inpyrfluxam

(FRAC Group 7 - SDHI)

Rotate to
different MOA

Application 3:
Fungicide B

(e.g., FRAC Group 11 - QoI)

Rotate to
different MOA

Application 4:
Inpyrfluxam

(FRAC Group 7 - SDHI)

Alternate back to
Inpyrfluxam

Note: Tank-mixing with a multi-site fungicide (e.g., FRAC Group M) is also a key strategy.

Click to download full resolution via product page

Caption: Example of a fungicide rotation program incorporating Inpyrfluxam.

Key Principles for Inpyrfluxam in Rotation Programs:
Alternate Modes of Action: Avoid consecutive applications of Inpyrfluxam or other FRAC

Group 7 fungicides. Rotate with fungicides from different FRAC groups, such as

demethylation inhibitors (DMIs, FRAC Group 3) or quinone outside inhibitors (QoIs, FRAC

Group 11).[16]
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Tank Mixtures: When appropriate, tank-mix Inpyrfluxam with a multi-site fungicide (FRAC

Groups M1-M12) to broaden the spectrum of control and further reduce the selection

pressure for resistance.[17]

Scouting and Thresholds: Base fungicide applications on regular field scouting and

established disease thresholds to avoid unnecessary treatments.

Follow Label Recommendations: Adhere strictly to the manufacturer's recommendations for

application rates, timing, and the maximum number of applications per season.[17]

Fitness Cost of Resistance
Fungicide resistance mutations can sometimes be associated with a "fitness cost," meaning

that in the absence of the fungicide, the resistant strains are less competitive than the wild-type

(sensitive) strains.[18] This can manifest as reduced mycelial growth, lower spore production,

or decreased virulence. The presence of a fitness cost is advantageous for resistance

management, as the proportion of resistant individuals in the fungal population may decline

when the selective pressure of the fungicide is removed.

While the concept of fitness cost is well-established for SDHI fungicides, specific quantitative

data on fitness penalties associated with Inpyrfluxam resistance are not yet widely available in

the reviewed literature. However, studies on other SDHI fungicides have shown variable fitness

costs depending on the specific mutation and the fungal species. For some pathogens and

mutations, no significant fitness penalties have been observed.[16]

Conclusion
Inpyrfluxam is a highly effective SDHI fungicide with a broad spectrum of activity against key

fungal pathogens. Its performance is comparable, and in some cases superior, to other

commercial fungicides. As a Group 7 fungicide, Inpyrfluxam is a valuable tool for disease

management, particularly when incorporated into a well-designed fungicide rotation program to

mitigate the risk of resistance development. Adherence to resistance management strategies,

including the alternation of modes of action and the use of tank mixtures, is essential to

preserve the long-term efficacy of Inpyrfluxam and other at-risk fungicides. Further research is

needed to quantify the fitness costs associated with Inpyrfluxam resistance in various fungal

pathogens to further refine resistance management strategies.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b6594776?utm_src=pdf-body
https://www.frac.info/frac-teams/working-groups/sdhi-fungicides/
https://www.frac.info/frac-teams/working-groups/sdhi-fungicides/
https://pubmed.ncbi.nlm.nih.gov/29958074/
https://www.benchchem.com/product/b6594776?utm_src=pdf-body
https://www.frac.info/media/0ijpjd4o/summary-of-frac-recommendations-for-soybean.pdf
https://www.benchchem.com/product/b6594776?utm_src=pdf-body
https://www.benchchem.com/product/b6594776?utm_src=pdf-body
https://www.benchchem.com/product/b6594776?utm_src=pdf-body
https://www.benchchem.com/product/b6594776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6594776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b6594776#evaluating-inpyrfluxam-in-
fungicide-rotation-programs-for-resistance-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b6594776#evaluating-inpyrfluxam-in-fungicide-rotation-programs-for-resistance-management
https://www.benchchem.com/product/b6594776#evaluating-inpyrfluxam-in-fungicide-rotation-programs-for-resistance-management
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6594776?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6594776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

